5-Methoxy-2-methylquinoline

• IUPAC Name: 5-methoxy-2-methylquinoline
• InChI: InChI=1S/C11H11NO/c1-8-6-7-9-10(12-8)4-3-5-11(9)13-2/h3-7H,1-2H3
• InChI Key: OQPWQOOLGQWRAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC=C2)OC
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID70462590
• Molecular Weight: 173.21 g/mol
• CAS RN: 79205-04-2

Description

5-Methoxy-2-methylquinoline, also known as MMQ, is a heterocyclic compound that belongs to the quinoline family. This molecule has been studied for its potential use in scientific research due to its unique properties. In

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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Synthetic Organic Chemistry

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Mechanism of Action

Target of Action

The primary target of 5-Methoxy-2-methylquinoline is the Enhancer of Zeste Homologue 2 (EZH2) . EZH2 is a member of the histone-lysine N-methyltransferase (HKMT) family, which methylates K9 and K27 of histone H3, leading to transcriptional repression of the affected target genes . Over-activation or over-expression of EZH2 has been linked to many types of cancer .

Mode of Action

5-Methoxy-2-methylquinoline interacts with its target, EZH2, by inhibiting its activity . This inhibition decreases the global H3K27me3 level in cells . The compound’s interaction with EZH2 results in changes in gene expression, particularly the derepression of genes that were previously silenced by EZH2.

Pharmacokinetics

Quinoline derivatives are generally known for their stability and bioavailability

Result of Action

The result of 5-Methoxy-2-methylquinoline’s action is a decrease in the global H3K27me3 level in cells . This can lead to changes in gene expression, potentially reversing the repression of certain genes caused by EZH2. The compound also shows good anti-viability activities against two tumor cell lines , suggesting potential anticancer effects.

Synthesis routes and methods

Procedure details

A 1000-mL round-bottom flask was charged with 8-chloro-5-methoxy-2-methylquinoline hydrochloride (50.0 g, 204.8 mmol), methanol (300 mL), aqueous sodium hydroxide solution (3 M, 205 mL), and 10% palladium on active carbon (25 g). The system was purged with hydrogen gas, and the resulting mixture was stirred under a hydrogen atmosphere for 3 h at room temperature. The reaction mixture was filtered through a pad of Celite and concentrated under vacuum to remove most of methanol. The resulting solution was extracted with ethyl acetate (2×2000 mL). The organic layers were combined, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was purified via column chromatography on silica gel (gradient elution with 0-20% ethyl acetate/petroleum ether) to afford 5-methoxy-2-methylquinoline (36 g, 63%) as a yellow solid. MS (ES, m/z): 174 [M+H]+